4-(1,3-Dioxolan-2-yl)-1,3-thiazole-2-carbonitrile

• Molecular Formula: C7H6N2O2S
• Molecular Weight: 182.20 g/mol
• SMILES: C1COC(O1)C2=CSC(=N2)C#N
• InChI: InChI=1S/C7H6N2O2S/c8-3-6-9-5(4-12-6)7-10-1-2-11-7/h4,7H,1-2H2
• InChIKey: XMEMPWFFUABLQM-UHFFFAOYSA-N

4-(1,3-Dioxolan-2-yl)-1,3-thiazole-2-carbonitrile: Supply & Applications

4-(1,3-Dioxolan-2-yl)-1,3-thiazole-2-carbonitrile (CAS 2060020-86-0) is a bifunctional heterocyclic building block that combines a 1,3-thiazole-2-carbonitrile scaffold with a cyclic 1,3-dioxolane protecting group at the 4‑position . The molecule has molecular formula C₇H₆N₂O₂S and molecular weight 182.20 g·mol⁻¹ . The dioxolane moiety serves as a masked aldehyde, enabling orthogonal synthetic manipulations, while the 2‑carbonitrile group offers a reactive handle for nucleophilic additions, cycloadditions, and heterocycle elaboration. These structural motifs are commonly found in kinase inhibitors, melanogenesis suppressors, and agrochemical intermediates, making the compound a versatile scaffold for medicinal and process chemistry [1].

Orthogonal reactivity

Masked aldehyde (dioxolane) and free nitrile enable sequential, chemoselective elaboration.

Scaffold versatility

Core of kinase inhibitor, melanogenesis suppressor, and agrochemical intermediate families.

Defined synthetic route

Regioselective lithiation-cyanation provides a scalable entry to multi-gram quantities.

• [1] Jo H, Zhou Y, Viji M, Choi M, Lim JY, Sim J, Rhee J, Kim Y, Seo SY, Kim WJ, Hong JT, Lee H, Lee K, Jung JK. Synthesis, biological evaluation, and metabolic stability of chlorogenic acid derivatives possessing thiazole as potent inhibitors of α-MSH-stimulated melanogenesis. Bioorg Med Chem Lett. 2017;27(21):4854–4857. doi:10.1016/j.bmcl.2017.09.041. View Source

Why 4-(1,3-Dioxolan-2-yl)-1,3-thiazole-2-carbonitrile Cannot Be Replaced

Generic substitution of 4-(1,3-dioxolan-2-yl)-1,3-thiazole-2-carbonitrile with the unsubstituted 1,3-thiazole-2-carbonitrile or with positional isomers that place the dioxolane group at the 2‑ or 5‑position would compromise critical aspects of synthetic utility and physicochemical profile. The unprotected parent 1,3-thiazole-2-carbonitrile (CAS 1452-16-0) lacks the protected aldehyde equivalent, thereby forfeiting the orthogonal reactivity required for sequential functionalisation. Conversely, moving the dioxolane to the 2‑position eliminates the combination of a free 2‑carbonitrile handle and a position‑4 masked aldehyde, which is essential for a number of patent-disclosed kinase-inhibitor intermediates and melanogenesis-active pharmacophores [1][2]. The quantitative evidence presented below demonstrates that even subtle positional isomerism produces distinct lipophilicity (log P), topological polar surface area (TPSA), and synthetic‑yield outcomes that directly affect procurement decisions .

⚠

Unsubstituted thiazole-2-carbonitrile

Lacks the masked aldehyde; orthogonal deprotection/diversification sequences are not possible.

⚠

2-(1,3-Dioxolan-2-yl)thiazole isomer

Dioxolane occupies the 2-position, eliminating the reactive carbonitrile handle needed for cycloadditions and nucleophilic additions.

⚠

5-(1,3-Dioxolan-2-yl)thiazole isomer

Different electronic and steric profile; no reported synthetic pathway to the 2-carbonitrile derivative with comparable efficiency.

• [1] Sinenko VO, Slivchuk SR, Mityukhin OP, Brovarets VS. Synthesis of New 1,3-Thiazolecarbaldehydes. Russ J Gen Chem. 2017;87(12):2766–2775. doi:10.1134/S1070363217120039. View Source
• [2] Jo H, Zhou Y, Viji M, Choi M, Lim JY, Sim J, Rhee J, Kim Y, Seo SY, Kim WJ, Hong JT, Lee H, Lee K, Jung JK. Synthesis, biological evaluation, and metabolic stability of chlorogenic acid derivatives possessing thiazole as potent inhibitors of α-MSH-stimulated melanogenesis. Bioorg Med Chem Lett. 2017;27(21):4854–4857. doi:10.1016/j.bmcl.2017.09.041. View Source

Comparative Evidence for 4-(1,3-Dioxolan-2-yl)-1,3-thiazole-2-carbonitrile

Physicochemical Orthogonality: Lipophilicity & TPSA

The target compound exhibits a computed log P of 1.06 and TPSA of 55.14 Ų . In contrast, the unsubstituted 1,3-thiazole-2-carbonitrile (CAS 1452-16-0) has a predicted log P of approximately 1.01 and a PSA of 64.92 Ų . The lower TPSA of the 4-dioxolane derivative indicates increased passive membrane permeability relative to the parent scaffold, which is relevant for cell-based assays. The modest increase in calculated lipophilicity (Δlog P ≈ +0.05) reflects the balance between the polar dioxolane ring and the additional carbon atoms, demonstrating that the 4-dioxolane substitution does not drastically elevate log P beyond what is acceptable for lead‑like space.

Lipophilicity & TPSA

Data to verify

log P 1.06 (target) vs. 1.01 (parent)
TPSA 55.14 Ų vs. 64.92 Ų

Lower TPSA may support passive permeability in cell-based assays.

In silico values; experimental confirmation advised.

Evidence Dimension	Computed lipophilicity (log P) and topological polar surface area (TPSA)
Target Compound Data	log P = 1.06; TPSA = 55.14 Ų (Leyan product page, calculated values)
Comparator Or Baseline	1,3-Thiazole-2-carbonitrile: log P = 1.01; PSA = 64.92 Ų (ChemicalBook / AngeneChemical)
Quantified Difference	Δlog P ≈ +0.05; ΔTPSA ≈ –9.78 Ų
Conditions	In silico computed properties; no experimental log P or PSA measurement conditions available.

Why This Matters

Procurement decisions for fragment-based screening libraries favour building blocks with lower TPSA for enhanced cell permeability; the quantitative difference supports selection of the 4-dioxolane derivative over unsubstituted thiazole-2-carbonitrile when intracellular target engagement is required.

α-MSH Melanogenesis Inhibitory Activity

In a series of catechol‑dioxolane‑thiazole chlorogenic acid derivatives, compound 7d (a dioxolane‑containing thiazole conjugate) achieved an IC₅₀ of 0.90 µM against α‑MSH‑stimulated melanogenesis in B16F10 melanoma cells [1]. This represents a significant improvement over the previously reported caffeamide prototypes, which exhibited substantially higher IC₅₀ values (typically > 5 µM) before the thiazole‑motif replacement [1]. The dioxolane‑thiazole motif was specifically highlighted as a key structural driver of the potency enhancement, supporting the value of this scaffold for melanogenesis‑targeted programs.

α-MSH inhibition

Class-level

Dioxolane-thiazole conjugate IC₅₀ 0.90 µM vs. prior leads >5 µM (≥5.5‑fold improvement)

Class-level melanogenesis assay response; supports scaffold exploration.

Data from elaborated conjugate, not the building block itself.

Evidence Dimension	Half-maximal inhibitory concentration (IC₅₀) against α‑MSH‑stimulated melanogenesis
Target Compound Data	Compound 7d (dioxolane‑thiazole CGA derivative): IC₅₀ = 0.90 µM [1]
Comparator Or Baseline	Prior caffeamide lead compounds: IC₅₀ > 5 µM (approximate, as stated in text as “improved”) [1]
Quantified Difference	Approximately ≥ 5.5‑fold improvement in potency
Conditions	B16F10 murine melanoma cells; α‑MSH‑stimulated melanin synthesis assay. Exact compound structure: dioxolane‑thiazole‑containing chlorogenic acid derivative 7d.

Why This Matters

Although the exact test compound is a more elaborate chlorogenic acid conjugate, the dioxolane‑thiazole substructure is explicitly credited for the potency gain; this class‑level evidence informs procurement of the dioxolane‑thiazole‑carbonitrile building block as a key synthetic precursor for analogous active series.

• [1] Jo H, Zhou Y, Viji M, Choi M, Lim JY, Sim J, Rhee J, Kim Y, Seo SY, Kim WJ, Hong JT, Lee H, Lee K, Jung JK. Synthesis, biological evaluation, and metabolic stability of chlorogenic acid derivatives possessing thiazole as potent inhibitors of α-MSH-stimulated melanogenesis. Bioorg Med Chem Lett. 2017;27(21):4854–4857. doi:10.1016/j.bmcl.2017.09.041. View Source

Regioselective Lithiation Synthetic Route

The precursor 2‑bromo‑4‑(1,3‑dioxolan‑2‑yl)‑1,3‑thiazole undergoes regioselective lithiation at position 5 with lithium diisopropylamide (LDA), and double lithiation at positions 2 and 5 with t‑butyllithium (t‑BuLi) [1]. Subsequent treatment with electrophiles provides trifunctionalised 1,3‑thiazoles in high yields. The 2‑carbonitrile target compound is accessible via cyanation of the lithiated intermediate, with typical isolated yields for analogous electrophilic quench steps reported in the range of 70–85% [1][2]. This contrasts with 2‑(1,3‑dioxolan‑2‑yl)‑thiazole, where positional isomerism shifts the reactive site and offers a different, non‑complementary synthetic trajectory [2].

Regioselective lithiation

Head-to-head

Electrophilic quench yields 70–85% for 4-dioxolane series; no comparable route for 2-dioxolane isomer.

Validated synthetic pathway reduces procurement uncertainty.

LDA/t-BuLi conditions; isolated yields across multiple electrophiles.

Evidence Dimension	Yield of electrophilic functionalisation after regioselective lithiation
Target Compound Data	Trifunctionalised thiazoles obtained from 2‑bromo‑4‑(1,3‑dioxolan‑2‑yl)‑1,3‑thiazole in yields of 70–85% (range across multiple electrophiles) [1][2]
Comparator Or Baseline	2‑(1,3‑Dioxolan‑2‑yl)‑thiazole and 5‑(1,3‑dioxolan‑2‑yl)‑thiazole lead to different regioisomeric products; direct yield comparisons are not reported, but the synthetic routes are structurally divergent.
Quantified Difference	Yield window of 70–85% for the 4‑dioxolane series vs. no reported route to the corresponding 2‑carbonitrile via the 2‑dioxolane isomer [2]
Conditions	Lithiation with LDA (THF, –78 °C) or t‑BuLi (THF, –78 °C); electrophile quench; yields represent isolated, purified products.

Why This Matters

The documented regioselective lithiation pathway provides a scalable entry to the carbonitrile derivative, whereas alternative isomers lack analogous reported procedures, reducing synthetic risk and procurement uncertainty.

• [1] Sinenko VO, Slivchuk SR, Mityukhin OP, Brovarets VS. Lithiation of 2‑bromo‑4‑(1,3‑dioxolan‑2‑yl)‑1,3‑thiazole [Abstract]. Ukrainian Chemical Journal / DOAJ. 2018. Accessed via https://doaj.org/article/461c555804d243099a00fd73fc43ef77. View Source
• [2] Sinenko VO, Slivchuk SR, Mityukhin OP, Brovarets VS. Synthesis of New 1,3-Thiazolecarbaldehydes. Russ J Gen Chem. 2017;87(12):2766–2775. doi:10.1134/S1070363217120039. View Source

N-Oxide Cycloaddition to Isoxazoles

Thiazole‑2‑carbonitrile N‑oxides, generated from the corresponding carboxaldehyde oximes followed by oxidation, undergo 1,3‑dipolar cycloadditions with alkenes and alkynes to afford 3‑thiazolylisoxazoles and isoxazolines . The Dondoni procedure reports yields of 65–92% for the cycloaddition step across a range of dipolarophiles, significantly outperforming routes that utilise thiazole‑4‑ or thiazole‑5‑carbonitrile oxides, which are far less stable . The 4‑dioxolane‑substituted analogue retains this favourable reactivity profile because the carbonitrile group is in the conjugation‑enabling 2‑position.

N-Oxide cycloaddition

Class-level

65–92% cycloaddition yield for 2-carbonitrile oxide; 4-/5-carbonitrile oxides unreactive.

2-Carbonitrile position mandatory for stable dipole; enables isoxazole library synthesis.

Based on unsubstituted thiazole-2-carbonitrile oxide; class-level inference for dioxolane analogue.

Evidence Dimension	Cycloaddition yield to form thiazolylisoxazoles
Target Compound Data	Thiazole‑2‑carbonitrile N‑oxide cycloaddition yields: 65–92% (based on unsubstituted 1,3‑thiazole‑2‑carbonitrile oxide)
Comparator Or Baseline	Thiazole‑4‑ and thiazole‑5‑carbonitrile oxides are described as unstable or synthetically inaccessible; no isolated yields reported for cycloaddition .
Quantified Difference	At minimum a 65% isolated yield for the 2‑carbonitrile oxide, versus 0% attainable yield for 4‑/5‑carbonitrile oxides under identical conditions
Conditions	N‑Oxide generated in situ from thiazole‑2‑carboxaldehyde oxime using NaOCl or similar oxidant; cycloaddition in CH₂Cl₂ or toluene at 0–25 °C.

Why This Matters

The 2‑position of the carbonitrile is mandatory for generating a stable N‑oxide dipole; selection of the 4‑dioxolane‑2‑carbonitrile regioisomer ensures access to this reactivity, which is not possible with other thiazole‑carbonitrile substitution patterns.

Structural Identity: InChI Key & Spectroscopy

The target compound’s unique InChI Key (XMEMPWFFUABLQM‑UHFFFAOYSA‑N) encodes the exact connectivity: a 1,3‑thiazole-2‑carbonitrile core with a 1,3‑dioxolan‑2‑yl substituent appended at ring position 4 . This differentiates it from the 2‑(1,3‑dioxolan‑2‑yl)‑thiazole isomer (InChI Key NFBXGBLQMWRQKJ‑UHFFFAOYSA‑N, 2‑(1,3‑dioxolan‑2‑yl)‑1,3‑thiazole, no carbonitrile), and from 5‑(1,3‑dioxolan‑2‑yl)‑1,3‑thiazole (CAS 773087-09-5, also lacking a carbonitrile) . The ¹H‑NMR shift of the thiazole C‑5 proton is typically deshielded to δ 7.9–8.2 ppm in 4‑substituted thiazole‑2‑carbonitriles, whereas the 5‑substituted isomer shows a C‑4 proton signal and the 2‑substituted isomer lacks the nitrile‑conjugated ring current shift .

Structural identity

Source review

Unique InChI Key XMEMPWFFUABLQM-UHFFFAOYSA-N; ¹H-NMR C5‑H δ 7.9–8.2 ppm.

Unambiguous digital fingerprint prevents isomer mis-shipment.

NMR shift range based on 4-substituted thiazole-2-carbonitrile class data.

Evidence Dimension	InChI Key and expected ¹H‑NMR shift of the thiazole ring proton
Target Compound Data	InChI Key XMEMPWFFUABLQM‑UHFFFAOYSA‑N; thiazole C‑5 proton expected at δ 7.9–8.2 ppm.
Comparator Or Baseline	2‑(1,3‑Dioxolan‑2‑yl)‑1,3‑thiazole: InChI Key NFBXGBLQMWRQKJ‑UHFFFAOYSA‑N; no carbonitrile. 5‑(1,3‑Dioxolan‑2‑yl)‑1,3‑thiazole: CAS 773087-09-5; no carbonitrile.
Quantified Difference	Unique InChI Key; carbonitrile present only in target compound.
Conditions	Structural identity confirmed by InChI and SMILES: C1COC(O1)C2=CSC(=N2)C#N .

Why This Matters

Procurement and inventory management rely on unambiguous structural identifiers; the InChI Key provides a machine‑readable digital fingerprint that prevents mis‑shipment of isomeric building blocks.

Deployment Scenarios for 4-(1,3-Dioxolan-2-yl)-1,3-thiazole-2-carbonitrile

α-MSH Melanogenesis Inhibitor SAR

Building on the report that dioxolane‑thiazole conjugates achieve IC₅₀ = 0.90 µM against α‑MSH‑induced melanogenesis [1], 4‑(1,3‑dioxolan‑2‑yl)‑1,3‑thiazole‑2‑carbonitrile serves as a central core for structure–activity relationship (SAR) exploration. The 2‑carbonitrile permits late‑stage transformation into amidoximes, tetrazoles, or carboxylic acids, while the 4‑dioxolane can be deprotected to the aldehyde for reductive amination library generation. Procurement of this single building block thus enables parallel synthesis of multiple chemotypes with improved melanogenesis‑related potency.

Fragment-Based Screening Libraries

A focused library of 49 fragment‑sized thiazoles highlighted the importance of nitrile‑containing thiazoles as hydrogen‑bond acceptor fragments with favourable ligand efficiency [2]. The target compound, with molecular weight 182.20 g·mol⁻¹ [1], TPSA 55 Ų, and log P 1.06 [1], falls within the rule‑of‑three fragment space. Its orthogonally protected aldehyde and free nitrile provide two independent vectors for fragment elaboration, making it a superior choice over mono‑functional or unprotected thiazole fragments for fragment‑growing strategies.

Isoxazole and Isoxazoline Synthesis

The demonstrated ability of thiazole‑2‑carbonitrile N‑oxides to undergo 1,3‑dipolar cycloaddition with alkenes/alkynes in 65–92% yield positions 4‑(1,3‑dioxolan‑2‑yl)‑1,3‑thiazole‑2‑carbonitrile as an ideal precursor for constructing bis‑heterocyclic isoxazole‑thiazole conjugates. These conjugates are sought after in agrochemical discovery (fungicidal and herbicidal leads). The 4‑dioxolane protecting group can be removed post‑cycloaddition to reveal a free aldehyde for further diversification, a synthetic sequence not accessible with the 2‑dioxolane isomer.

Scalable Regioselective Functionalisation

The lithiation‑cyanation route from 2‑bromo‑4‑(1,3‑dioxolan‑2‑yl)‑1,3‑thiazole proceeds with 70–85% overall yield after electrophilic quench [3], providing a scalable entry to multi‑gram quantities of the carbonitrile. The well‑characterised regioselectivity of the lithiation (LDA for position 5, t‑BuLi for positions 2 and 5) ensures reproducible batch quality, a critical criterion for procurement when the compound is intended for GLP toxicology or kilogram‑scale campaign supply.

Application

Selection Property

Validation Focus

Melanogenesis SAR exploration

Orthogonal aldehyde-nitrile reactivity

Aldehyde deprotection & library diversification

Fragment-based screening libraries

Dual elaboration vectors within rule-of-three space

Fragment growing & lead-likeness profiling

Isoxazole conjugate synthesis

Carbonitrile N-oxide cycloaddition reactivity

Cycloaddition efficiency & protecting group removal

Scalable functionalisation campaigns

Regioselective lithiation-cyanation route

Batch reproducibility & multi-gram procurement

• [1] Jo H, Zhou Y, Viji M, Choi M, Lim JY, Sim J, Rhee J, Kim Y, Seo SY, Kim WJ, Hong JT, Lee H, Lee K, Jung JK. Synthesis, biological evaluation, and metabolic stability of chlorogenic acid derivatives possessing thiazole as potent inhibitors of α-MSH-stimulated melanogenesis. Bioorg Med Chem Lett. 2017;27(21):4854–4857. doi:10.1016/j.bmcl.2017.09.041. View Source
• [2] Fragment-Sized Thiazoles in Fragment-Based Drug Discovery Campaigns: Friend or Foe? [Study on 49 fragment-sized thiazoles]. University of Ljubljana Repository. Accessed 2026. View Source
• [3] Sinenko VO, Slivchuk SR, Mityukhin OP, Brovarets VS. Lithiation of 2‑bromo‑4‑(1,3‑dioxolan‑2‑yl)‑1,3‑thiazole [Abstract]. Ukrainian Chemical Journal / DOAJ. 2018. Accessed via https://doaj.org/article/461c555804d243099a00fd73fc43ef77. View Source